Cas no 1602079-30-0 (1-cyclopropyl-1-methoxypropan-2-amine)

• Product Name: 1-cyclopropyl-1-methoxypropan-2-amine
• CAS No: 1602079-30-0
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD29047571
• CID: 4607772
• PubChem ID: 116721831
• Update Time: 2025-08-05

1-cyclopropyl-1-methoxypropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-1-methoxypropan-2-amine
• Cyclopropaneethanamine, β-methoxy-α-methyl-

• MDL： MFCD29047571
• Inchi： 1S/C7H15NO/c1-5(8)7(9-2)6-3-4-6/h5-7H,3-4,8H2,1-2H3
• InChI Key： CFJVVNRHAQCAAP-UHFFFAOYSA-N
• SMILES： C(C1CC1)(OC)C(N)C

Additional information on 1-cyclopropyl-1-methoxypropan-2-amine

Introduction to 1-Cyclopropyl-1-Methoxypropan-2-Amine (CAS No. 1602079-30-0)

1-Cyclopropyl-1-methoxypropan-2-amine, with the CAS number 1602079-30-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring and a methoxy group, making it a promising candidate for various therapeutic applications.

The chemical structure of 1-cyclopropyl-1-methoxypropan-2-amine consists of a cyclopropyl ring attached to a methoxy-substituted propylamine moiety. The cyclopropyl ring, known for its high strain energy, imparts unique physical and chemical properties to the molecule. The methoxy group, on the other hand, enhances the compound's solubility and stability, making it an attractive candidate for drug development.

Recent studies have explored the potential of 1-cyclopropyl-1-methoxypropan-2-amine in various therapeutic areas. One notable area of research is its application as a modulator of neurotransmitter systems. Neurotransmitters play a crucial role in brain function and are involved in numerous neurological disorders. Research has shown that 1-cyclopropyl-1-methoxypropan-2-amine can interact with specific neurotransmitter receptors, potentially offering new avenues for the treatment of conditions such as anxiety, depression, and neurodegenerative diseases.

In addition to its potential as a neurotransmitter modulator, 1-cyclopropyl-1-methoxypropan-2-amine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, diabetes, and autoimmune disorders. Studies have demonstrated that 1-cyclopropyl-1-methoxypropan-2-amine can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 1-cyclopropyl-1-methoxypropan-2-amine have also been studied extensively. Its high lipophilicity allows it to cross the blood-brain barrier efficiently, which is essential for drugs targeting central nervous system disorders. Additionally, the compound exhibits good metabolic stability and low toxicity, making it suitable for long-term use in therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-cyclopropyl-1-methoxypropan-2-amine. Preliminary results from phase I trials have shown promising outcomes in terms of safety and tolerability. These findings have paved the way for further clinical studies to explore its therapeutic potential in various disease conditions.

In conclusion, 1-cyclopropyl-1-methoxypropan-2-amine (CAS No. 1602079-30-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential and contribute to advancements in the treatment of various diseases.